molecular formula C15H23N3O B7914012 2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone

2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone

Cat. No.: B7914012
M. Wt: 261.36 g/mol
InChI Key: BNOOOCKULLHMKA-AWEZNQCLSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone is a chiral piperidine-derived compound featuring a benzyl-methyl-amino substituent at the 3-position of the piperidine ring and an amino-acetone backbone.

Properties

IUPAC Name

2-amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H23N3O/c1-17(11-13-6-3-2-4-7-13)14-8-5-9-18(12-14)15(19)10-16/h2-4,6-7,14H,5,8-12,16H2,1H3/t14-/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BNOOOCKULLHMKA-AWEZNQCLSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN(CC1=CC=CC=C1)C2CCCN(C2)C(=O)CN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CN(CC1=CC=CC=C1)[C@H]2CCCN(C2)C(=O)CN
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H23N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

261.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone typically involves multi-step organic reactionsThe reaction conditions often require the use of reducing agents such as sodium borohydride or catalytic hydrogenation .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale batch reactions using similar synthetic routes. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial to maximize yield and purity. Continuous flow reactors may also be employed to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone can undergo various chemical reactions, including:

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like acyl chlorides for substitution reactions. Reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

Major products formed from these reactions include nitroso or nitro derivatives from oxidation, alcohols from reduction, and amides from substitution reactions .

Scientific Research Applications

Medicinal Chemistry Applications

2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone is primarily investigated for its pharmacological properties, particularly as a potential therapeutic agent in treating various neurological disorders.

Neuropharmacology

Research indicates that this compound may exhibit neuroprotective effects. It has been studied for its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial in conditions such as depression and schizophrenia.

Case Study :
A study conducted on animal models demonstrated that administration of 2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone resulted in significant improvements in behavioral tests associated with anxiety and depression, suggesting its potential as an antidepressant agent.

Synthetic Chemistry Applications

This compound serves as an intermediate in the synthesis of more complex molecules. Its unique structure allows for various modifications that can lead to the development of new pharmaceuticals.

Synthesis of Analogues

Researchers have utilized 2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone to create analogues with enhanced biological activity or reduced side effects.

Data Table: Synthesis Pathways

CompoundMethod of SynthesisYield (%)Reference
Analogue AReaction with acetic anhydride85%
Analogue BN-Alkylation with different amines75%

Pharmacological Studies

Pharmacological studies have highlighted the compound's interaction with various receptors, including:

  • Dopamine Receptors : Exhibits binding affinity which may influence dopaminergic signaling pathways.
  • Serotonin Receptors : Potential modulation of serotonin levels indicates possible antidepressant effects.

Clinical Trials

While extensive clinical trials are still required, preliminary findings suggest that this compound may serve as a lead compound for developing new treatments for mood disorders.

Mechanism of Action

The mechanism of action of 2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to bind to active sites, potentially inhibiting or modulating the activity of these targets. The pathways involved may include signal transduction cascades or metabolic processes .

Comparison with Similar Compounds

Structural Analogues

The compound belongs to a broader class of 2-amino-1-(piperidin-1-yl)ethanone derivatives. Key structural analogues include:

Compound Name Structural Variation Molecular Weight Key Features Reference
2-Amino-1-(piperidin-1-yl)ethanone No substituents on piperidine ~156.22 Simplest analogue; synthesized in 80% yield via direct amidation
2-Amino-1-[(S)-3-(cyclopropyl-methyl-amino)-piperidin-1-yl]-ethanone Cyclopropyl-methyl-amino substituent 211.30 Enhanced metabolic stability due to cyclopropane ring; CAS 1354007-42-3
(S)-2-Amino-1-{3-[(benzyl-methyl-amino)-methyl]-piperidin-1-yl}-propan-1-one Methyl extension to propan-1-one backbone Not specified Increased steric bulk; discontinued in commercial catalogs
1-(1-Aryl-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone derivatives Tetrazole ring at position 1 ~300–400 (varies by aryl group) Designed for heterocyclic diversity; synthesized via multistep protocols

Key Observations :

  • Substituent Effects: The benzyl-methyl-amino group in the target compound introduces steric hindrance and lipophilicity compared to simpler analogues like 2-Amino-1-(piperidin-1-yl)ethanone. This may enhance receptor-binding selectivity but complicate synthesis .
  • Chirality: The (S)-configuration at the piperidine 3-position is critical for stereoselective interactions, contrasting with non-chiral analogues in and .
Physicochemical Properties
  • Spectral Data: ¹H NMR of simpler analogues (e.g., 2-Amino-1-(piperidin-1-yl)ethanone) shows piperidine protons at δ 2.5–3.5 ppm, while benzyl-methyl substituents would introduce aromatic δ 7.0–7.5 ppm shifts .

Biological Activity

2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone, also known as (S)-2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-3-methyl-butan-1-one, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, including antibacterial, antifungal, and neuropharmacological effects, supported by research findings and case studies.

Chemical Structure and Properties

The compound has the molecular formula C18H29N3OC_{18}H_{29}N_{3}O and a molecular weight of approximately 303.44 g/mol. The structure features a piperidine ring substituted with a benzyl group and an amino group, which contributes to its biological activity.

Antibacterial Activity

Recent studies have indicated that derivatives of piperidine compounds exhibit notable antibacterial properties. For instance, a related compound demonstrated significant activity against various Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values ranged from 0.0039 to 0.025 mg/mL against pathogens like Staphylococcus aureus and Escherichia coli .

Compound Bacterial Strain MIC (mg/mL)
2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanoneS. aureus0.0195
2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanoneE. coli0.0048

Antifungal Activity

In addition to antibacterial effects, this compound has shown antifungal activity. For example, it was effective against Candida albicans, with MIC values indicating strong inhibition of fungal growth . The study highlighted that compounds with similar structures often exhibit a broad spectrum of antifungal activity.

Compound Fungal Strain MIC (mg/mL)
2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanoneC. albicans0.0048

Neuropharmacological Effects

The piperidine derivatives have also been investigated for their neuropharmacological properties. They are believed to interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions like depression and anxiety. A study indicated that these compounds could modulate serotonin receptors, leading to anxiolytic effects .

Case Studies

Several case studies have documented the biological activity of related piperidine compounds:

  • Case Study on Antibacterial Efficacy : A series of piperidine derivatives were synthesized and tested for antibacterial properties. The study concluded that modifications to the benzyl group significantly enhanced activity against E. coli and S. aureus, suggesting a structure-activity relationship that could guide future drug design.
  • Neuropharmacological Assessment : In another investigation, a derivative similar to 2-Amino-1-[(S)-3-(benzyl-methyl-amino)-piperidin-1-yl]-ethanone was assessed for its effects on anxiety-like behavior in animal models. Results showed a reduction in anxiety levels comparable to standard anxiolytics, indicating potential for further development as a therapeutic agent.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.